Cas no 2580101-01-3 (rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate)

• Product Name: rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate
• CAS No: 2580101-01-3
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5657731
• PubChem ID: 165889277
• Update Time: 2025-06-15

rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580101-01-3
• EN300-27731615
• rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate

• Inchi： 1S/C9H14F3NO2/c1-2-15-8(14)6-3-7(5-13-4-6)9(10,11)12/h6-7,13H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： ODRUCAHOLJPHLQ-NKWVEPMBSA-N
• SMILES： FC([C@H]1CNC[C@@H](C(=O)OCC)C1)(F)F

Computed Properties

• Exact Mass: 225.09766318g/mol
• Monoisotopic Mass: 225.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate

Chemical Profile of rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate (CAS No. 2580101-01-3)

Rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate, identified by its CAS number 2580101-01-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-documented for its diverse biological activities and applications in drug development. The presence of a trifluoromethyl group and specific stereocenters at the 3R and 5S positions enhances its pharmacological properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The structure of rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate features a piperidine ring substituted with an ethyl ester at the 3-position and a trifluoromethyl group at the 5-position. This configuration imparts unique electronic and steric properties that are critical for its interaction with biological targets. The stereochemistry at the 3R and 5S positions is particularly important, as it influences the compound's binding affinity and selectivity in biological systems.

In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential therapeutic applications. The trifluoromethyl group is a common pharmacophore in drug design due to its ability to enhance metabolic stability and binding affinity. Rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its versatility makes it a valuable building block for medicinal chemists working on next-generation therapeutics.

One of the most compelling aspects of this compound is its role in the development of central nervous system (CNS) drugs. Piperidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier effectively. The specific stereochemistry of rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate contributes to its potential as a precursor for neuroactive compounds. Recent studies have highlighted its utility in designing molecules with improved pharmacokinetic profiles and reduced side effects.

The compound's structure also makes it an attractive candidate for further derivatization to explore new chemical space. By modifying various functional groups or introducing different substituents, researchers can generate libraries of compounds with tailored properties. This approach is particularly relevant in fragment-based drug discovery, where small molecular fragments are used as starting points for developing lead compounds. Rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate fits well into this strategy, offering a scaffold that can be easily modified to optimize biological activity.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Piperidine derivatives have been reported to exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The trifluoromethyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and target engagement. Preclinical studies have demonstrated that derivatives of this compound can inhibit inflammatory responses without significant toxicity, making them attractive candidates for further development.

The synthesis of rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemistry efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product. The growing demand for high-purity intermediates in pharmaceutical manufacturing underscores the importance of robust synthetic strategies.

In conclusion, rac-ethyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate (CAS No. 2580101-01-3) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with applications ranging from CNS drugs to anti-inflammatory agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.